Cas no 1253789-10-4 (4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-amine)

• Product Name: 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-amine
• CAS No: 1253789-10-4
• MF: C₁₂H₉ClN₄
• MW: 244.679660558701
• CID: 1073505
• PubChem ID: 10681774
• Update Time: 2025-04-20

4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-amine
• DTXSID301207462
• AKOS015850383
• 1253789-10-4
• 5H-Pyrrolo[3,2-d]pyrimidin-2-amine, 4-chloro-6-phenyl-
• DA-17593

• MDL： MFCD17011880
• Inchi： 1S/C12H9ClN4/c13-11-10-9(16-12(14)17-11)6-8(15-10)7-4-2-1-3-5-7/h1-6,15H,(H2,14,16,17)
• InChI Key： QTQXQWXWYNHHTD-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C3C=CC=CC=3)N2)N=C(N)N=1

Computed Properties

• Exact Mass: 244.0515740g/mol
• Monoisotopic Mass: 244.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.6Ų

4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-amine Security Information

• HazardClass：IRRITANT